![molecular formula C14H15NO3 B1407574 Benzyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate CAS No. 1434142-13-8](/img/structure/B1407574.png)
Benzyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate
Overview
Description
“Benzyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate” is a chemical compound with the molecular formula C14H15NO3 . It is available for purchase from various chemical suppliers .
Synthesis Analysis
A general approach to synthesize 3-azabicyclo[3.1.1]heptanes, which includes “this compound”, involves the reduction of spirocyclic oxetanyl nitriles . The mechanism, scope, and scalability of this transformation have been studied .Molecular Structure Analysis
The molecular structure of “this compound” includes a total of 37 bonds. There are 20 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 four-membered ring, and 3 six-membered rings .Scientific Research Applications
Synthesis of Bicyclic β-Lactams
Benzyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate is involved in the synthesis of bicyclic β-lactams, which are significant in the field of drug design due to their potential as more promising compounds. For example, cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones have been used as starting products to create cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones with high purity, which are then converted to methyl cis-3-aminotetrahydrofuran-2-carboxylates (Mollet, D’hooghe, & Kimpe, 2012).
Building Block for Medicinal Chemistry
This compound has been identified as a promising building block for selective derivatization in medicinal chemistry. Its unique structure allows for the creation of novel conformationally restricted piperidine derivatives (Denisenko et al., 2010).
Transformation into Aminotetrahydrofuran Carboxylates
The transformation of cis-azetidin-2-ones into cis-3-aminotetrahydrofuran-2-carboxylates via bicyclic beta-lactams has been reported. This process demonstrates the versatility of the compound in synthesizing structurally varied and potentially bioactive molecules (Leemans, D’hooghe, Dejaegher, Törnroos, & Kimpe, 2010).
Synthesis of Chiral 7-oxa-2-azabicyclo[2.2.1]heptane and 8-oxa-6-azabicyclo[3.2.1]octane Ring Systems
The compound is also involved in the synthesis of chiral 7-oxa-2-azabicyclo[2.2.1]heptane and 8-oxa-6-azabicyclo[3.2.1]octane ring systems. These systems are important for the selective oxidation of specific carbons in the carbohydrate skeleton, proving valuable for synthesis of protected N,O-uloses (Francisco, Herrera, & Suárez, 2003).
properties
IUPAC Name |
benzyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c16-13-11-6-12(13)8-15(7-11)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYGFNYVBAIHYBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C2=O)C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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